Cas no 108437-85-0 (Sulfamic acid,7-hydroxyheptyl ester (9CI))

• Product name: Sulfamic acid,7-hydroxyheptyl ester (9CI)
• CAS No: 108437-85-0
• MF: C₇H₁₇NO₄S
• MW: 211.27918
• CID: 218436
• PubChem ID: 183980

Sulfamic acid,7-hydroxyheptyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid,7-hydroxyheptyl ester (9CI)
• 7-hydroxyheptyl sulfamate
• DTXSID80148550
• 108437-85-0
• Sulfamic acid, 7-hydroxyheptyl ester

• Inchi： InChI=1S/C7H17NO4S/c8-13(10,11)12-7-5-3-1-2-4-6-9/h9H,1-7H2,(H2,8,10,11)
• InChI Key： GMRXKSHEAQJOTA-UHFFFAOYSA-N
• SMILES： OCCCCCCCOS(=O)(N)=O

Computed Properties

• Exact Mass: 211.08791
• Monoisotopic Mass: 211.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų
• XLogP3: 0.3

Experimental Properties

• Density: 1.223
• Boiling Point: 359.7°C at 760 mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.492
• PSA: 89.62